Cas no 869008-16-2 (2-amino-5-bromopyridine-3-sulfonamide)

• Product Name: 2-amino-5-bromopyridine-3-sulfonamide
• CAS No: 869008-16-2
• MF: C₅H₆BrN₃O₂S
• MW: 252.08903837204
• CID: 2140415
• PubChem ID: 52335176
• Update Time: 2025-05-27

2-amino-5-bromopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-bromopyridine-3-sulfonamide
• 2-amino-5-bromo-pyridine-3-sulfonamide
• DB-346810
• 2-amino-5-bromo-3-pyridinesulfonamide
• 869008-16-2
• 2-Amino-5-bromo-pyridine-3-sulfonic acid amide
• IJYXGZXSYHBIBW-UHFFFAOYSA-N
• G73859
• AKOS011424078
• 5-bromo-2-aminopyridine-3-sulfonamide
• SCHEMBL393051
• EN300-75133
• UJB00816

• Inchi： 1S/C5H6BrN3O2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H,(H2,7,9)(H2,8,10,11)
• InChI Key： IJYXGZXSYHBIBW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(N)(=O)=O)N

Computed Properties

• Exact Mass: 250.93641g/mol
• Monoisotopic Mass: 250.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 107Ų

Additional information on 2-amino-5-bromopyridine-3-sulfonamide

Recent Advances in the Study of 2-Amino-5-bromopyridine-3-sulfonamide (CAS: 869008-16-2) in Chemical Biology and Pharmaceutical Research

2-Amino-5-bromopyridine-3-sulfonamide (CAS: 869008-16-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications in medicine.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-amino-5-bromopyridine-3-sulfonamide serves as a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme overexpressed in various cancer types. The researchers utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CA IX, revealing key interactions between the sulfonamide group and the zinc ion in the enzyme's catalytic center. These findings suggest its potential as a lead compound for developing novel anticancer agents targeting hypoxic tumor microenvironments.

In the field of antimicrobial research, a recent investigation (2024) in Bioorganic & Medicinal Chemistry Letters reported the compound's efficacy against drug-resistant bacterial strains. The study highlighted that modifications at the 5-bromo position of the pyridine ring significantly influenced antibacterial activity, with certain derivatives showing potent inhibition against methicillin-resistant Staphylococcus aureus (MRSA). This positions 2-amino-5-bromopyridine-3-sulfonamide as a promising scaffold for developing new antibiotics to address the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 2-amino-5-bromopyridine-3-sulfonamide derivatives have been developed. A 2024 Organic Process Research & Development publication described a scalable, one-pot synthesis route that improves yield and reduces waste generation compared to traditional methods. This advancement is particularly relevant for pharmaceutical applications where large-scale production of high-purity compounds is essential.

The compound's potential extends beyond traditional small-molecule therapeutics. Recent work published in Chemical Science (2023) explored its use in PROTAC (proteolysis targeting chimera) development. Researchers successfully incorporated 2-amino-5-bromopyridine-3-sulfonamide into heterobifunctional molecules designed to degrade disease-relevant proteins, demonstrating its utility in this emerging therapeutic modality.

While these studies show promise, challenges remain in optimizing the pharmacokinetic properties of 2-amino-5-bromopyridine-3-sulfonamide derivatives. Current research efforts are focused on improving metabolic stability and tissue distribution while maintaining target affinity. The compound's future in drug development appears bright, with several research groups reporting ongoing preclinical evaluations of optimized derivatives for various therapeutic indications.